Cas no 188756-09-4 (1lambda~4~-Thiolane-1,3-dione)
1lambda~4~-Thiolane-1,3-dione structure
Product Name:1lambda~4~-Thiolane-1,3-dione
CAS No:188756-09-4
MF:C4H6O2S
MW:118.154240131378
CID:2785820
PubChem ID:13273776
Update Time:2025-04-21
1lambda~4~-Thiolane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90533918
- 1,3-thia-zolidinedione
- 1lambda~4~-Thiolane-1,3-dione
- DTXCID20484707
- 188756-09-4
- SCHEMBL8589132
-
- Inchi: 1S/C4H6O2S/c5-4-1-2-7(6)3-4/h1-3H2
- InChI Key: GPNGIGHFMOHMOO-UHFFFAOYSA-N
- SMILES: S1(CC(CC1)=O)=O
Computed Properties
- Exact Mass: 118.00885060Da
- Monoisotopic Mass: 118.00885060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 53.4Ų
1lambda~4~-Thiolane-1,3-dione Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
188756-09-4 (1lambda~4~-Thiolane-1,3-dione) Related Products
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